5-methoxy-6-(trifluoromethyl)-1H-indole

• IUPAC Name: 5-methoxy-6-(trifluoromethyl)-1H-indole
• InChI: InChI=1S/C10H8F3NO/c1-15-9-4-6-2-3-14-8(6)5-7(9)10(11,12)13/h2-5,14H,1H3
• InChI Key: KNMAZUXTEPXPOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C=CN2)C(F)(F)F
• Molecular Formula: C10H8F3NO
• DSSTOX Substance ID: DTXSID90445385
• Molecular Weight: 215.17 g/mol
• CAS No.: 178896-78-1

Description

5-Methoxy-6-(trifluoromethyl)-1H-indole is a chemical compound belonging to the indole family, characterized by the presence of a methoxy group at the 5th position and a trifluoromethyl group at the 6th position on the indole ring

Scientific Research Applications

5-Methoxy-6-(trifluoromethyl)-1H-indole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of novel materials and as a precursor in the synthesis of agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 5-methoxyindole with trifluoromethylating agents under specific conditions

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Methoxy-6-(trifluoromethyl)-1H-indole can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The indole ring can be reduced under specific conditions to form indoline derivatives.

Substitution: The compound can participate in electrophilic substitution reactions, particularly at the indole nitrogen or the aromatic ring.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas are commonly employed.

Substitution: Electrophilic reagents such as halogens or nitro groups can be introduced using appropriate catalysts and solvents.

Major Products Formed

Oxidation: Formation of 5-methoxy-6-(trifluoromethyl)indole-2-carboxylic acid.

Reduction: Formation of 5-methoxy-6-(trifluoromethyl)indoline.

Substitution: Formation of various substituted indole derivatives depending on the electrophile used.

Mechanism of Action

The mechanism of action of 5-methoxy-6-(trifluoromethyl)-1H-indole involves its interaction with specific molecular targets and pathways. The methoxy and trifluoromethyl groups can influence the compound’s binding affinity and selectivity towards certain enzymes or receptors. For instance, the compound may act as an inhibitor of specific enzymes involved in metabolic pathways, thereby exerting its biological effects.

Comparison with Similar Compounds

Similar Compounds

5-Methoxyindole: Lacks the trifluoromethyl group, resulting in different chemical and biological properties.

6-Trifluoromethylindole:

5-Methoxy-6-chloroindole: Substitution of the trifluoromethyl group with a chlorine atom alters its chemical behavior and biological activity.

Uniqueness

5-Methoxy-6-(trifluoromethyl)-1H-indole is unique due to the presence of both methoxy and trifluoromethyl groups, which confer distinct electronic and steric properties. These features can enhance its reactivity and potential for interaction with biological targets, making it a valuable compound in various research domains.

Synthesis routes and methods

Procedure details

(5-Methoxy-2-nitro4-trifluoromethylphenyl)acetonitrile (D7) (85 g, 0.327 mol) in ethanol/water (9:1, 1.6 l) and glacial acetic acid (16 ml) was hydrogenated over 10% palladium on carbon (50 g) at 50 psi for 0.5 h at room temperature. The reaction mixture was filtered and evaporated in vacuo. The residue was partitioned between aqueous K2CO3 (1 l) and dichloromethane (2×1 l) and the combined organic extract was dried (Na2SO4) and evaporated to afford the title indole (67.63 g, 96%) as a grey solid.